Cas no 21889-13-4 (2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 21889-13-4
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 260291
• PubChem ID: 89546
• Update Time: 2025-05-19

2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-[[4-(dimethylamino)phenyl]methylene]-
• 2-[[4-(dimethylamino)phenyl]methylene]-1H-Indene-1,3(2H)-dione
• 2-[[4-(dimethylamino)phenyl]methylidene]indene-1,3-dione
• 1,3-Indandione, 2-(4-dimethylaminophenylmethylene)
• 1,3-Indandione, 2-(p-dimethylaminobenzylidene)-
• 2-(4-(Dimethylamino)benzylidene)-1H-indene-1,3(2H)-dione
• 2-(4-(dimethylamino)benzylidene)-2H-indene-1,3-dio
• 2-(4-(N,N-dimethylamino)benzylidene)-1H-indene-1,3(2H)-dione
• 2-(4-Dimethylaminobenzylidene)-1,3-indandione
• 2-[4-(Dimethylamino)benzylidene]-1,3-indandione
• 4-(N,N-dimethylamino)benzylidene-1,3-indandione
• BRN 2216466
• NSC636618
• 2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione
• NSC-86434
• AKOS001014301
• 2-((4-(DIMETHYLAMINO)PHENYL)METHYLENE)-1H-INDENE-1,3(2H)-DIONE
• 1H-Indene-1,3(2H)-dione, 2-((4-(dimethylamino)phenyl)methylene)-
• SR-01000087535
• CHEMBL1895841
• 2-(((4-DIMETHYLAMINO)PHENYL)METHYLENE)-1,3-INDANDIONE
• CS-0300236
• 2-{[4-(dimethylamino)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione
• 2-(P-DIMETHYLAMINOBENZYLIDENE)-1,3-INDANDIONE
• N,N-dimethylaminobenzylidene-1,3-indandione
• 1, 2-(4-dimethylaminophenylmethylene)
• 2-(p-dimethylaminobenzylidene)-1,3-indanedione
• 1,3-Indandione, 2- (4-dimethylaminophenylmethylene)
• SCHEMBL1454792
• Z44300970
• AE-641/00595009
• NCGC00184095-03
• 6DK9PDF575
• MFCD00184255
• 3-14-00-00505 (Beilstein Handbook Reference)
• NSC-636618
• 1H-Indene-1, 2-[[4-(dimethylamino)phenyl]methylene]-
• 2-[4-(dimethylamino)benzylidene]-1H-indene-1,3(2H)-dione
• MS-10746
• 1,3-INDANDIONE, 2-(P-(DIMETHYLAMINO)BENZYLIDENE)-
• NSC 86434
• DTXSID20176291
• F1135-0037
• DMABI
• SR-01000087535-1
• 2-[(4-dimethylaminophenyl)methylene]indane-1,3-dione
• NCGC00184095-02
• 2-(4-(N,N-DIMETHYLAMINO)BENZILIDENE)INDANE-1,3-DIONE
• NCGC00184095-01
• 21889-13-4
• 1, 2-[p-(dimethylamino)benzylidene]-
• UNII-6DK9PDF575
• 2-((4-(DIMETHYLAMINO)PHENYL)METHYLENE)INDANE-1,3-DIONE
• NSC86434
• 2-(4-(DIMETHYLAMINO)BENZYLIDENE)-1,3-INDANDIONE

• Inchi： 1S/C18H15NO2/c1-19(2)13-9-7-12(8-10-13)11-16-17(20)14-5-3-4-6-15(14)18(16)21/h3-11H,1-2H3
• InChI Key： ZIOQBZBVYRPMRT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(/C/1=C/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 277.11035
• Monoisotopic Mass: 277.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 492.3°Cat760mmHg
• Flash Point: 231.7°C
• Refractive Index: 1.696
• PSA: 37.38
• LogP: 3.21520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione

Recent Advances in the Study of 2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 21889-13-4)

The compound 2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 21889-13-4) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique indene-1,3-dione core and dimethylamino-substituted phenylmethylidene moiety, exhibits intriguing photophysical and biological properties. Recent studies have explored its utility as a fluorescent probe, photosensitizer, and potential therapeutic agent, making it a subject of intense investigation in multidisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's remarkable fluorescence properties, with quantum yields exceeding 0.8 in aprotic solvents. The researchers attributed this exceptional performance to the intramolecular charge transfer (ICT) between the electron-donating dimethylamino group and the electron-accepting indene-1,3-dione system. These findings suggest potential applications in bioimaging and molecular sensing, particularly for monitoring cellular microenvironments and protein interactions.

In the field of photodynamic therapy, recent investigations have revealed that 21889-13-4 can generate singlet oxygen with high efficiency upon visible light irradiation. A 2024 study in ACS Applied Materials & Interfaces reported a singlet oxygen quantum yield of 0.72, making it competitive with conventional photosensitizers like Rose Bengal. The compound's relatively small molecular weight and synthetic accessibility position it as a promising candidate for developing new phototherapeutic agents with improved tissue penetration and reduced side effects.

From a synthetic chemistry perspective, novel methodologies for the preparation and functionalization of 21889-13-4 have emerged. A recent Organic Letters publication (2024) described a microwave-assisted condensation reaction that reduces synthesis time from hours to minutes while maintaining excellent yields (85-92%). This advancement significantly enhances the compound's accessibility for biological testing and structure-activity relationship studies.

Biological evaluations have uncovered several interesting properties of this compound. Research published in European Journal of Medicinal Chemistry (2023) demonstrated moderate inhibitory activity against protein kinase C (IC50 = 3.2 μM) and promising anti-inflammatory effects in cellular models. The compound's ability to modulate redox signaling pathways suggests potential applications in treating oxidative stress-related disorders, though further pharmacological characterization is needed.

Current challenges in the development of 21889-13-4 include improving its aqueous solubility and target specificity. Recent work published in Chemical Communications (2024) addressed these issues through structural modifications, introducing hydrophilic substituents while maintaining the core photophysical properties. These derivatives showed enhanced cellular uptake and reduced nonspecific binding, marking an important step toward practical applications.

Looking forward, the unique combination of photophysical properties and biological activity makes 2-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indene-1,3-dione a compelling platform for further research. Ongoing studies are exploring its potential in theranostic applications, where a single molecule could serve both diagnostic and therapeutic purposes. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will remain an important subject of investigation in chemical biology and medicinal chemistry in the coming years.